Cas no 1361708-83-9 (4-(Bromomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile)

• Product Name: 4-(Bromomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile
• CAS No: 1361708-83-9
• MF: C₁₀H₉BrF₂N₂O
• MW: 291.092068433762
• CID: 4912660
• Update Time: 2025-05-19

4-(Bromomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile

• Inchi： 1S/C10H9BrF2N2O/c1-16-8-5-15-7(2-3-14)9(10(12)13)6(8)4-11/h5,10H,2,4H2,1H3
• InChI Key： CTDMHTBCVJFYHY-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(CC#N)C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 1.7
• Topological Polar Surface Area: 45.9

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile

4-(Bromomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile (CAS No. 1361708-83-9): An Overview

4-(Bromomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile (CAS No. 1361708-83-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 4-(Bromomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile is defined by its pyridine core, which is substituted with a bromomethyl group, a difluoromethyl group, and a methoxy group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The bromomethyl group, for instance, can serve as a reactive handle for further chemical modifications, while the difluoromethyl and methoxy groups contribute to the compound's lipophilicity and metabolic stability.

The synthesis of 4-(Bromomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile has been reported using various methodologies. One common approach involves the sequential functionalization of a pyridine derivative. The synthesis typically begins with the formation of a pyridine ring substituted with a bromomethyl group. Subsequent steps include the introduction of the difluoromethyl and methoxy groups through selective reactions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In terms of biological activity, 4-(Bromomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile has been studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant activity against various targets, including enzymes and receptors involved in disease pathways. For example, studies have demonstrated that it can modulate the activity of specific kinases, which are key enzymes implicated in cancer and inflammatory diseases. Additionally, the compound has shown promise as an inhibitor of certain ion channels, which are important targets for treating neurological disorders.

The pharmacological properties of 4-(Bromomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile have also been investigated in preclinical models. In vitro assays have revealed that it possesses favorable pharmacokinetic profiles, including good solubility and permeability. These properties are crucial for ensuring that the compound can effectively reach its target site in vivo. Furthermore, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic concentrations, suggesting a favorable safety profile.

Recent research has also explored the potential applications of 4-(Bromomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile in combination therapy. Studies have shown that when used in conjunction with other drugs, it can enhance the efficacy of existing treatments while reducing side effects. This synergistic effect is particularly relevant in cancer therapy, where combination approaches are often employed to overcome drug resistance and improve patient outcomes.

In conclusion, 4-(Bromomethyl)-3-(difluoromethyl)-5-methoxypyridine-2-acetonitrile (CAS No. 1361708-83-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in advancing drug discovery efforts.